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Compound of Interest

Compound Name: 2-Methyl-2-phenylpentanal

Cat. No.: B15269231 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Methyl-2-phenylpentanal is an organic compound with the molecular formula C₁₂H₁₆O. This

document provides a summary of its known chemical and physical properties. At present,

publicly available experimental data, particularly regarding its biological activity and detailed

experimental protocols, is limited. The information presented herein is primarily based on

computed data from chemical databases. Further experimental validation is required to fully

characterize this compound for research and drug development purposes.

Chemical and Physical Properties
Comprehensive experimental data for 2-Methyl-2-phenylpentanal is not readily available in

the scientific literature. The following table summarizes the computed physicochemical

properties sourced from the PubChem database. These values are predictions and should be

used as estimates pending experimental verification.
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Property Value Source

Molecular Formula C₁₂H₁₆O PubChem

Molecular Weight 176.25 g/mol PubChem[1]

IUPAC Name 2-methyl-2-phenylpentanal PubChem[1]

CAS Number 858786-09-1 PubChem[1]

Canonical SMILES
CCCC(C)

(C=O)C1=CC=CC=C1
PubChem[1]

InChI

InChI=1S/C12H16O/c1-3-9-

12(2,10-13)11-7-5-4-6-8-

11/h4-8,10H,3,9H2,1-2H3

PubChem[1]

InChIKey
FVRVKMWEXUCONO-

UHFFFAOYSA-N
PubChem[1]

Topological Polar Surface Area 17.1 Å² PubChem[1]

Heavy Atom Count 13 PubChem

Rotatable Bond Count 3 PubChem

Complexity 159 PubChem[1]

XLogP3 3.1 PubChem[1]

Structural Information
2-Methyl-2-phenylpentanal possesses a chiral center at the C2 position. The structure

features a phenyl group and a methyl group attached to the α-carbon of a pentanal chain.

Logical Relationship of Structural Components
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Caption: Structural hierarchy of 2-Methyl-2-phenylpentanal.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis, purification, and analysis of

2-Methyl-2-phenylpentanal are not currently available in the public domain. General synthetic

approaches to related α,α-disubstituted aldehydes might be applicable, but would require

specific optimization and characterization.

Hypothetical Synthetic Workflow

A potential, though unverified, synthetic route could involve the α-alkylation of a

phenylacetaldehyde derivative. The following diagram illustrates a generalized workflow for

such a synthesis and subsequent analysis. This is a conceptual workflow and has not been

experimentally validated for this specific compound.
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Caption: A conceptual workflow for the synthesis and purification of 2-Methyl-2-
phenylpentanal.

Reactivity and Stability
No specific studies on the chemical reactivity or stability of 2-Methyl-2-phenylpentanal have

been found. As an aldehyde, it is expected to undergo typical reactions of this functional group,

such as oxidation to a carboxylic acid, reduction to an alcohol, and nucleophilic addition

reactions at the carbonyl carbon. The presence of a quaternary α-carbon prevents enolization

and reactions that proceed via an enol or enolate intermediate at that position.

Biological Activity and Signaling Pathways
There is currently no published data on the biological activity of 2-Methyl-2-phenylpentanal.
Consequently, no associated signaling pathways have been identified or characterized. For

drug development professionals, this compound represents a novel chemical entity for which

all biological screening and pharmacological characterization would need to be conducted de

novo.

General Workflow for Biological Screening

Should this compound be considered for biological investigation, a typical initial screening

workflow is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15269231#2-methyl-2-phenylpentanal-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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